Cas no 26672-58-2 (1-4-(dimethylamino)phenylpropan-1-one)

• Product Name: 1-4-(dimethylamino)phenylpropan-1-one
• CAS No: 26672-58-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD01695246
• CID: 260018
• PubChem ID: 117839
• Update Time: 2025-08-01

1-4-(dimethylamino)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[4-(dimethylamino)phenyl]-
• 1-[4-(dimethylamino)phenyl]propan-1-one
• 4'-(Dimethylamino)propiophenone
• 1-[4-(Dimethylamino)phenyl]-1-propanone
• BBA67258
• SCHEMBL303244
• MFCD01695246
• DTXSID50181196
• EN300-106797
• Propiophenone, 4'-(dimethylamino)-
• CS-0450533
• 1-Propanone, 1-[4-(dimethylamino)phenyl]-
• 4-14-00-00140 (Beilstein Handbook Reference)
• 26672-58-2
• p-Dimethylaminopropiophenone
• 1-(4-(Dimethylamino)phenyl)propan-1-one
• AS-44156
• Z1255458026
• LS-125179
• 4-(N,N-Dimethylamino)propiophenone
• AKOS021982328
• 1-Propanone, 1-(4-(dimethylamino)phenyl)- (9CI)
• BRN 2088179
• 1-Propanone, 1-(4-(dimethylamino)phenyl)-
• 4'-Dimethylaminopropiophenone
• p-Dimethylaminopropiophenon
• 1-(4-Dimethylamino-phenyl)-propan-1-one
• 1-4-(dimethylamino)phenylpropan-1-one

• MDL： MFCD01695246
• Inchi： 1S/C11H15NO/c1-4-11(13)9-5-7-10(8-6-9)12(2)3/h5-8H,4H2,1-3H3
• InChI Key： ONCICIKBSHQJTB-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.01
• Boiling Point: 298.4°Cat760mmHg
• Flash Point: 110.6°C
• Refractive Index: 1.542
• PSA: 20.31

Additional information on 1-4-(dimethylamino)phenylpropan-1-one

Comprehensive Overview of 1-4-(dimethylamino)phenylpropan-1-one (CAS No. 26672-58-2)

1-4-(dimethylamino)phenylpropan-1-one, with the CAS number 26672-58-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, often referred to by its systematic name, is a key intermediate in the production of advanced materials and bioactive molecules. Its unique structural features, including the dimethylamino group and the propan-1-one moiety, make it a versatile building block for researchers and industrial applications alike.

In recent years, the demand for 1-4-(dimethylamino)phenylpropan-1-one has surged due to its role in the development of innovative photocatalysts and organic electronics. With the growing interest in sustainable energy solutions, researchers are exploring its potential in solar cell technologies and light-emitting diodes (LEDs). The compound's ability to absorb and emit light efficiently makes it a promising candidate for next-generation optoelectronic devices.

Another area where CAS No. 26672-58-2 is making waves is in the pharmaceutical industry. Its structural similarity to certain biologically active molecules has led to investigations into its potential as a precursor for drug discovery. Scientists are particularly interested in its applications for designing central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier. This has sparked discussions in online forums and academic circles, with many searching for "1-4-(dimethylamino)phenylpropan-1-one uses in medicine" and "CAS 26672-58-2 pharmacological properties."

The synthesis of 1-4-(dimethylamino)phenylpropan-1-one involves sophisticated organic chemistry techniques, including Friedel-Crafts acylation and amination reactions. These processes are frequently discussed in academic literature, with many researchers seeking "how to synthesize 1-4-(dimethylamino)phenylpropan-1-one" or "optimizing yield for CAS 26672-58-2." The compound's purity and stability are critical for its applications, making analytical methods like HPLC and NMR spectroscopy essential tools for quality control.

Environmental and safety considerations are also hot topics surrounding CAS No. 26672-58-2. As industries strive for greener chemistry practices, questions like "is 1-4-(dimethylamino)phenylpropan-1-one biodegradable" and "eco-friendly synthesis of 26672-58-2" are increasingly common. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption during production.

In the realm of materials science, 1-4-(dimethylamino)phenylpropan-1-one is being studied for its potential in polymers and coatings. Its incorporation into smart materials that respond to external stimuli, such as light or temperature, is a particularly exciting avenue. Searches for "26672-58-2 in smart coatings" and "dimethylamino phenylpropanone applications" reflect this growing interest.

To summarize, 1-4-(dimethylamino)phenylpropan-1-one (CAS No. 26672-58-2) is a multifaceted compound with applications spanning pharmaceuticals, optoelectronics, and advanced materials. Its unique chemical properties and versatility continue to drive research and innovation across multiple disciplines. As scientific advancements progress, this compound is likely to remain a focal point for both academic and industrial investigations.